Cas no 1804892-99-6 (3-Chloro-2-phenylpyridine-4-carbonyl chloride)

• Product Name: 3-Chloro-2-phenylpyridine-4-carbonyl chloride
• CAS No: 1804892-99-6
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 4903137
• Update Time: 2025-05-24

3-Chloro-2-phenylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-phenylpyridine-4-carbonyl chloride

• Inchi： 1S/C12H7Cl2NO/c13-10-9(12(14)16)6-7-15-11(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： ZGMNXVKSFZITOY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=CN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-phenylpyridine-4-carbonyl chloride

3-Chloro-2-phenylpyridine-4-carbonyl chloride: A Comprehensive Overview

3-Chloro-2-phenylpyridine-4-carbonyl chloride, also known by its CAS number 1804892-99-6, is a highly reactive organic compound with significant applications in various fields of chemistry. This compound is a member of the pyridine derivatives family, characterized by its unique structure and versatile reactivity. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a phenyl group at position 2, and a carbonyl chloride group at position 4. This combination of functional groups makes it an invaluable building block in organic synthesis.

The synthesis of 3-Chloro-2-phenylpyridine-4-carbonyl chloride typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives or aromatic chlorides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the phenyl-pyridine moiety with high yields and purity.

In terms of chemical properties, 3-Chloro-2-phenylpyridine-4-carbonyl chloride exhibits strong electrophilic reactivity due to the electron-withdrawing nature of the carbonyl chloride group. This makes it an excellent electrophile in nucleophilic substitution reactions, particularly in the formation of amides, esters, and other carbonyl-containing compounds. Its reactivity is further modulated by the electron-donating phenyl group at position 2 and the electron-withdrawing chlorine atom at position 3, creating a unique balance that enhances its versatility in organic transformations.

Recent studies have highlighted the potential of 3-Chloro-2-phenylpyridine-4-carbonyl chloride in drug discovery and development. Researchers have explored its role as a precursor for bioactive molecules, including kinase inhibitors and anti-inflammatory agents. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for anti-cancer therapies.

Beyond pharmaceutical applications, 3-Chloro-2-phenylpyridine-4-carbonyl chloride finds utility in materials science. Its ability to form stable amide bonds has made it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have leveraged this compound to develop materials with enhanced thermal stability and mechanical strength, suitable for aerospace and automotive industries.

In terms of environmental considerations, there is growing interest in understanding the ecological impact of 3-Chloro-2-phenylpyridine-4-carbonyl chloride. Studies have shown that while it is not inherently hazardous under normal handling conditions, improper disposal or exposure to aqueous environments can lead to degradation products with potential ecological risks. Regulatory bodies are increasingly emphasizing the need for sustainable practices in its production and use to minimize environmental footprint.

The commercial availability of 3-Chloro-2-phenylpyridine-4-carbonyl chloride has been supported by several chemical suppliers specializing in fine chemicals and intermediates. Its popularity stems from its high purity and consistent quality, which are critical for research and industrial applications. Online platforms now offer detailed product specifications, safety data sheets (SDS), and application notes, making it easier for researchers to access information about this compound.

In conclusion, 3-Chloro-2-phenylpyridine-4-carbonyl chloride, with its unique structure and diverse reactivity, continues to be a cornerstone in organic synthesis. Its applications span across pharmaceuticals, materials science, and beyond, driven by ongoing research into its chemical properties and biological activities. As technology advances and sustainability becomes a priority, this compound is expected to play an even more significant role in shaping future innovations in chemistry.